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Compound of Interest

Compound Name: Propyl-m-tolylurea

Cat. No.: B15179634 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides a comprehensive,

step-by-step guide for the proper disposal of propyl-m-tolylurea, ensuring laboratory safety

and regulatory compliance. The following procedures are based on best practices for

substituted urea compounds, as specific safety data for propyl-m-tolylurea is not readily

available.

I. Pre-Disposal Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle propyl-m-tolylurea with care,

assuming it may possess hazards similar to related urea compounds. Based on data for

analogous substances like propylurea, potential hazards include:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: May cause skin irritation.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) is mandatory. At a minimum, this includes:

Chemical safety goggles
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Nitrile gloves

A fully-buttoned lab coat

II. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection and disposal of propyl-m-
tolylurea waste.

Waste Collection:

Collect all waste propyl-m-tolylurea, including contaminated materials (e.g., absorbent

paper, gloves), in a designated and compatible waste container.

The container must be sealable and clearly labeled.

Labeling:

Attach a "Dangerous Waste" or "Hazardous Waste" label to the container as soon as the

first waste is added.

The label must clearly identify the contents as "Propyl-m-tolylurea Waste" and include

any known hazard warnings.

Storage:

Store the sealed waste container in a designated, well-ventilated waste accumulation

area.

Keep the container away from incompatible materials, particularly strong oxidizing agents.

[2]

Disposal Request:

Once the container is full or no longer in use, complete a Chemical Collection Request

Form as per your institution's guidelines.
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Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Spill Decontamination:

In the event of a small spill, trained personnel should wear appropriate PPE.

Dampen the solid spill material with a suitable solvent like alcohol to prevent dust

formation.

Carefully transfer the dampened material to the designated hazardous waste container.

Use absorbent paper dampened with the solvent to clean the affected area, and place the

used paper in the waste container.

Wash the contaminated surface with a strong soap and water solution.

Important Note: Do not dispose of propyl-m-tolylurea down the drain or in regular trash.

III. Quantitative Data for Related Compounds
The following table summarizes key data for compounds structurally related to propyl-m-
tolylurea. This information is provided for context, as specific data for propyl-m-tolylurea is

not available.
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Property Phenylurea Methylurea m-Tolylurea Propylurea

CAS Number 64-10-8 598-50-5 63-99-0 627-06-5

Molecular

Formula
C₇H₈N₂O C₂H₆N₂O C₈H₁₀N₂O C₄H₁₀N₂O

Molecular Weight 136.15 g/mol 74.08 g/mol 150.18 g/mol 102.14 g/mol

Melting Point 143 - 149 °C 98 - 102 °C
404.71 K (131.56

°C)
No data available

Boiling Point 238 °C No data available

590.67 K (317.52

°C) (Joback

Calculated)

No data available

LogP

(octanol/water)
No data available No data available

1.486 (Crippen

Calculated)
0.1 (XLogP3)

Data sourced from Fisher Scientific[3][4], Cheméo[5], and PubChem[1].

IV. Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

propyl-m-tolylurea.
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Start: Propyl-m-tolylurea Waste Generated
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Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for propyl-m-tolylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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